2,2'-{[(2,6-dimethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione)

• Molecular Formula: C26H21N3O4
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-[[N-[(1,3-dioxoisoindol-2-yl)methyl]-2,6-dimethylanilino]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C26H21N3O4/c1-16-8-7-9-17(2)22(16)27(14-28-23(30)18-10-3-4-11-19(18)24(28)31)15-29-25(32)20-12-5-6-13-21(20)26(29)33/h3-13H,14-15H2,1-2H3
• InChI Key: LGISEMRRSROXPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(CN2C(=O)C3=CC=CC=C3C2=O)CN4C(=O)C5=CC=CC=C5C4=O

Description

2,2’-{[(2,6-dimethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione) is an organic compound that belongs to the class of isoindole derivatives. This compound is characterized by the presence of two isoindole-1,3-dione groups connected through a dimethanediyl bridge, which is further linked to a 2,6-dimethylphenyl group via an imino group. The unique structure of this compound makes it of interest in various fields of scientific research, including organic synthesis, medicinal chemistry, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-{[(2,6-dimethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione) typically involves the condensation of 2,6-dimethylaniline with phthalic anhydride in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as toluene or xylene. The resulting intermediate is then subjected to further reaction with formaldehyde to form the final product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and catalyst concentration. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis. Purification of the final product is typically achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

2,2’-{[(2,6-dimethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione) undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring and the imino group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted isoindole derivatives.

Scientific Research Applications

2,2’-{[(2,6-dimethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione) has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the production of advanced materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of 2,2’-{[(2,6-dimethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione) involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can form covalent or non-covalent bonds with these targets, leading to inhibition or modulation of their activity. The pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• **2,2’-{[(2,4-dimethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione)
• **2,2’-{[(2,6-diethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione)
• **2,2’-{[(2,6-dimethylphenyl)imino]dimethanediyl}bis(1H-pyrrole-1,3(2H)-dione)

Uniqueness

The uniqueness of 2,2’-{[(2,6-dimethylphenyl)imino]dimethanediyl}bis(1H-isoindole-1,3(2H)-dione) lies in its specific structural features, such as the presence of the 2,6-dimethylphenyl group and the imino linkage. These features contribute to its distinct chemical reactivity and biological activity, making it a valuable compound for various applications.